molecular formula C9H6F2N2O B8501779 2-cyano-N-(3,5-difluorophenyl)acetamide

2-cyano-N-(3,5-difluorophenyl)acetamide

Cat. No.: B8501779
M. Wt: 196.15 g/mol
InChI Key: NFTVTZZAMYREPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Cyano-N-(3,5-difluorophenyl)acetamide is a synthetic acetamide derivative characterized by a cyano (–CN) group at the α-position of the acetamide backbone and a 3,5-difluorophenyl substituent on the nitrogen atom. The fluorine atoms on the phenyl ring enhance electronegativity and metabolic stability, while the cyano group contributes to reactivity and hydrogen-bonding interactions.

Properties

Molecular Formula

C9H6F2N2O

Molecular Weight

196.15 g/mol

IUPAC Name

2-cyano-N-(3,5-difluorophenyl)acetamide

InChI

InChI=1S/C9H6F2N2O/c10-6-3-7(11)5-8(4-6)13-9(14)1-2-12/h3-5H,1H2,(H,13,14)

InChI Key

NFTVTZZAMYREPR-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C=C1F)F)NC(=O)CC#N

Origin of Product

United States

Comparison with Similar Compounds

a. 2-Cyano-N-(3,5-dichlorophenyl)acetamide

  • Key Differences : Chlorine replaces fluorine, increasing steric bulk and lipophilicity.
  • Applications : Widely used as a pharmaceutical intermediate, emphasizing its role in synthesizing bioactive molecules .
Property 2-Cyano-N-(3,5-difluorophenyl)acetamide 2-Cyano-N-(3,5-dichlorophenyl)acetamide
Molecular Weight ~212.14 (estimated) 257.08 (C₉H₆Cl₂N₂O)
Substituents 3,5-F₂ 3,5-Cl₂
LogP (Predicted) ~1.8 ~2.5
Primary Use Research intermediate Pharma/pesticide intermediate

b. 2-Cyano-N-(1-(3,5-difluorophenyl)ethyl)acetamide (Compound 2a)

  • Key Differences : An ethyl spacer separates the acetamide nitrogen from the difluorophenyl group.
  • Impact : Increased flexibility may alter binding interactions in biological systems. This derivative was studied for enantioselective resolution, highlighting its chiral utility .

Derivatives with Heterocyclic or Sulfonyl Modifications

a. 2-(4-(Benzo[d]thiazol-5-ylsulfonyl)piperazin-1-yl)-N-(3,5-difluorophenyl)acetamide (Compound 47)

  • Key Differences : Incorporates a benzo[d]thiazole sulfonyl-piperazine moiety.
  • Impact : Exhibits potent antimicrobial activity against gram-positive bacteria due to enhanced electron-withdrawing and π-π stacking capabilities .

b. N-(2-(3,5-Dimethylphenoxy)-1-methylethyl)-6-(1-fluoro-1-methylethyl)-1,3,5-triazine-2,4-diamine

  • Key Differences: Triazine core with phenoxy and fluoroalkyl groups.
  • Impact : Used as the herbicide triaziflam, demonstrating how acetamide derivatives are tailored for agrochemical stability and target specificity .

Methoxy-Substituted Analogues

a. 2-Cyano-N-(3,5-dimethoxybenzyl)acetamide (Compound 3h)

  • Key Differences : Methoxy (–OCH₃) groups replace fluorine, increasing electron-donating properties.
  • NMR data (δ 3.83 ppm for –OCH₃) confirm structural integrity .

Pharmacological Activity Comparisons

Compound Biological Activity Efficacy Notes Source
2-Cyano-N-(3,5-difluorophenyl)acetamide Under investigation Limited data; structural analogs suggest antimicrobial potential
Compound 47 Anti-gram-positive bacteria MIC: <1 µg/mL against S. aureus
Compound 3h Not reported Primarily a synthetic intermediate
Triaziflam Herbicidal Targets plant cell division

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.